Cas no 1443310-63-1 (1-(3-methylbutoxy)-2-methylsulfanylbenzene)

• Product Name: 1-(3-methylbutoxy)-2-methylsulfanylbenzene
• CAS No: 1443310-63-1
• MF: C₁₂H₁₈OS
• MW: 210.335722446442
• MDL: MFCD22373592
• CID: 5209336
• Update Time: 2026-03-06

1-(3-methylbutoxy)-2-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylbutoxy)-2-methylsulfanylbenzene

• MDL： MFCD22373592
• Inchi： 1S/C12H18OS/c1-10(2)8-9-13-11-6-4-5-7-12(11)14-3/h4-7,10H,8-9H2,1-3H3
• InChI Key： POJBXRPVPWQORU-UHFFFAOYSA-N
• SMILES： C1(OCCC(C)C)=CC=CC=C1SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Additional information on 1-(3-methylbutoxy)-2-methylsulfanylbenzene

Professional Introduction to Compound with CAS No. 1443310-63-1 and Product Name: 1-(3-methylbutoxy)-2-methylsulfanylbenzene

The compound with the CAS number 1443310-63-1 and the product name 1-(3-methylbutoxy)-2-methylsulfanylbenzene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains, particularly in medicinal chemistry and drug development. The molecular structure of this compound consists of a benzene ring substituted with a 3-methylbutoxy group at the C-1 position and a methylsulfanyl group at the C-2 position, which endows it with distinct chemical properties and reactivity patterns.

In recent years, there has been a growing interest in the development of novel sulfur-containing heterocyclic compounds due to their diverse biological activities. The presence of the methylsulfanyl moiety in this compound suggests its potential as a bioactive scaffold, capable of interacting with biological targets in a manner that may lead to therapeutic effects. Studies have shown that sulfur-containing compounds often exhibit significant pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The 1-(3-methylbutoxy)-2-methylsulfanylbenzene molecule, with its specific substitution pattern, is likely to exhibit similar properties, making it a valuable candidate for further investigation.

The 3-methylbutoxy group attached to the benzene ring introduces a branched alkyl chain, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. This structural feature is particularly important in pharmaceutical applications, where physicochemical properties such as lipophilicity and solubility play a crucial role in determining drug efficacy and bioavailability. The combination of the methylsulfanyl and 3-methylbutoxy groups creates a complex molecular environment that may contribute to the compound's ability to modulate biological pathways effectively.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with high accuracy. These computational tools have been instrumental in identifying potential binding interactions between 1-(3-methylbutoxy)-2-methylsulfanylbenzene and various biological targets, including enzymes and receptors involved in disease pathways. Preliminary simulations suggest that this compound may interact with targets such as kinases and transcription factors, which are known to be implicated in cancer progression and inflammatory diseases. Such findings highlight the compound's potential as a lead molecule for drug discovery programs.

The synthesis of 1-(3-methylbutoxy)-2-methylsulfanylbenzene involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of both the 3-methylbutoxy and methylsulfanyl groups necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have made it possible to construct complex molecular frameworks more efficiently. These advancements are particularly relevant for producing derivatives of this compound that may enhance its pharmacological properties.

In addition to its potential therapeutic applications, 1-(3-methylbutoxy)-2-methylsulfanylbenzene may also find utility in materials science and industrial applications. Its unique structural features make it a candidate for use as an intermediate in the synthesis of more complex organic molecules, including polymers and specialty chemicals. The compound's ability to undergo various chemical transformations opens up possibilities for creating novel materials with tailored properties. For instance, its incorporation into polymer matrices could lead to materials with enhanced thermal stability or mechanical strength.

The environmental impact of chemical compounds is another critical consideration in their development and application. Efforts are underway to design molecules that are not only effective but also environmentally sustainable. The synthesis of 1-(3-methylbutoxy)-2-methylsulfanylbenzene can be optimized to minimize waste generation and reduce energy consumption. Green chemistry principles, such as catalytic processes and solvent-free reactions, can be employed to make the production process more sustainable. These approaches align with global efforts to promote chemical manufacturing practices that are environmentally responsible.

Future research on 1-(3-methylbutoxy)-2-methylsulfanylbenzene is likely to focus on expanding its pharmacological profile through structure-activity relationship (SAR) studies. By systematically modifying its molecular structure, researchers can identify derivatives with enhanced potency or selectivity for specific biological targets. Additionally, exploring new synthetic routes may enable the production of larger quantities of this compound for preclinical testing and commercialization purposes. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into tangible therapeutic benefits.

The broader significance of this compound lies in its contribution to the advancement of chemical biology and drug discovery science. As our understanding of biological systems continues to grow, there is an increasing need for innovative molecular tools that can modulate disease pathways effectively. Compounds like 1-(3-methylbutoxy)-2-methylsulfanylbenzene, with their unique structural features and predicted bioactivity profiles, represent promising candidates for addressing unmet medical needs. Their development underscores the importance of interdisciplinary research in pushing the boundaries of scientific knowledge.